Cas no 28982-58-3 (Cyclopentenone)

• Product Name: Cyclopentenone
• CAS No: 28982-58-3
• MF: C₅H₆O
• MW: 82.1005415916443
• CID: 260462
• PubChem ID: 13588
• Update Time: 2025-04-19

Cyclopentenone Chemical and Physical Properties

Names and Identifiers

• Cyclopentenone
• CYCLOPENT-2-EN-1-ONE
• 28982-58-3
• AKOS000121108
• HY-W010643
• NS00041822
• SB40642
• 2-cylcopenten-1-one
• Cyclopent-2-enone
• cis-cyclopentenone
• CS-W011359
• MFCD00001401
• J-520173
• InChI=1/C5H6O/c6-5-3-1-2-4-5/h1,3H,2,4H
• Q2292678
• FT-0606447
• 2-Cyclopentenone
• Cyclopenten-3-one (VAN)
• CHEMBL52190
• 930-30-3
• NSC73117
• 2-cyclopenten-1- one
• AM61702
• FT-0649567
• 1-CYCLOPENTEN-5-ONE
• CHEBI:141550
• AKOS025243944
• 2-Cyclopenten-1-one, 98%
• 2-Cyclopentene-1-one
• Cyclopenten-3-one
• A844427
• DTXSID60870802
• FT-0625674
• NSC 73117
• 1-CYCLOPENTEN-3-ONE
• 2-Cyclopentenone-1
• 3-Cyclopenten-2-one
• UNII-Q0U2IGF9CK
• NSC-73117
• F0001-2242
• Cyclopenten-2-one
• EINECS 213-213-0
• 2-CYCLOPENTEN-1-ONE
• cyclopent-2-ene-1-one
• PS-9373
• Q0U2IGF9CK
• EN300-24545

• Inchi： 1S/C5H6O/c6-5-3-1-2-4-5/h1,3H,2,4H2
• InChI Key： BZKFMUIJRXWWQK-UHFFFAOYSA-N
• SMILES： O=C1C=CCC1

Computed Properties

• Exact Mass: 82.04188
• Monoisotopic Mass: 82.041865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 0.5

Experimental Properties

• Density: 1.045
• Boiling Point: 136°Cat760mmHg
• Flash Point: 40°C
• PSA: 17.07